Rifampicin-d3

• Molecular Formula: C43H58N4O12
• Molecular Weight: 826.0 g/mol
• InChI: InChI=1S/C43H58N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-53H,15-18H2,1-10H3,(H,45,55)/b12-11+,19-14+,22-13+,44-20+/t21-,23-,24+,25+,29-,34-,35+,39+,43-/m0/s1/i9D3
• InChIKey: JQXXHWHPUNPDRT-RBOQPHAKSA-N

Rifampicin-d3 Analytical Standard Procurement: Stable Isotope-Labeled Internal Standard for LC-MS/MS Quantification of Anti-Tuberculosis Drugs

Rifampicin-d3 (CAS 1262052-36-7) is a stable isotope-labeled analog of the first-line antituberculosis antibiotic rifampicin, distinguished by the substitution of three hydrogen atoms with deuterium at the N-methyl group of the piperazine ring . With a molecular formula of C43H55D3N4O12 and exact mass of 825.42, this deuterated internal standard is intended exclusively for use as an internal standard in GC-MS or LC-MS/MS analytical workflows for the precise quantification of unlabeled rifampicin in biological matrices [1]. Rifampicin-d3 co-elutes with the native analyte while remaining chromatographically resolvable by mass spectrometry, thereby correcting for matrix effects, ion suppression, and sample preparation variability . The compound has been validated in multiple FDA-compliant LC-MS/MS methods for quantifying rifampicin and related rifamycins in human plasma, serum, urine, and breast milk [2].

Workflow Isotope dilution LC-MS/MS Co-elutes with native analyte for matrix-effect correction

Selection Context Anti-TB drug bioanalysis research Rifamycin quantification in research matrices

Procurement Fit Stable isotope-labeled ISTD Method-transfer context; lot-specific COA review advised

• [1] Bertin Bioreagent. Rifampicin-d3 Product Overview. CAT N°: 27848. View Source
• [2] Mkhize B, et al. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk. J Pharm Biomed Anal. 2022;215:114774. View Source

Why Unlabeled Rifampicin or Alternative Rifamycin Internal Standards Cannot Substitute for Rifampicin-d3 in Regulated Bioanalysis

Unlabeled rifampicin cannot serve as an internal standard for its own quantification because it is chemically indistinguishable from the analyte, precluding separate mass spectrometric detection and rendering isotope dilution mass spectrometry impossible . Among deuterated alternatives, rifampicin-d4 and rifampicin-d8 exhibit higher molecular weights (+4 Da and +8 Da) and are commercially less prevalent in validated anti-TB drug assays, limiting cross-study comparability . Non-isotopic internal standards such as rifabutin or rifapentine, while occasionally employed, fail to fully compensate for matrix effects and extraction recovery variations across diverse biological matrices due to differential ionization efficiency and chromatographic behavior [1]. Notably, one multi-analyte anti-TB method development effort identified that rifampicin-d3 itself exhibited trace presence in the rifampicin analytical standard, introducing potential interference and prompting substitution with rifampicin-d8 [2]. This finding underscores that even among deuterated internal standards, specific lot purity and cross-contamination profiles materially impact quantitative accuracy.

Unlabeled rifampicin Chemically indistinguishable from the analyte; cannot provide independent mass detection for isotope dilution MS.

Other deuterated forms (d4, d8) Mass shift and cross-study comparability may differ. Lot-specific purity and interference profiles require review before substitution.

Non-isotopic ISTD (e.g., rifabutin) Ionization efficiency and chromatographic behavior may not fully track the analyte; matrix-effect correction may be incomplete across diverse biological matrices.

• [1] Prasad B, et al. In vitro and in vivo investigation of metabolic fate of rifampicin using an optimized sample preparation approach and modern tools of liquid chromatography-mass spectrometry. J Pharm Biomed Anal. 2009;50(3):475-490. View Source
• [2] Zheng Y, et al. Development and Application of a LC-MS/MS Method for Simultaneous Quantification of Four First-Line Antituberculosis Drugs in Human Serum. J Anal Methods Chem. 2020;2020:8838219. View Source

Rifampicin-d3 Quantitative Differentiation: Comparative Evidence Versus Alternative Internal Standards and Analytical Approaches

Isotopic Purity Variation Across Commercial Sources: Rifampicin-d3 Versus Rifampicin-d4

Commercial sources of rifampicin-d3 exhibit documented isotopic purity ranging from 98.15% to 99.6% . In a direct comparison using USP reference methodology, rifampicin-d3 (desacetyl-rifampicin-d3) was reported at 99.6% isotopic purity, whereas acetyl-isoniazid-d4 was 99.4% and deacetyl-rifabutin-d7 was 98.5% . Another validated anti-TB drug quantification protocol employed rifampicin-d3 at 98.15% purity alongside pyrazinamide-15N,D3 at 99.5% purity . Higher isotopic purity reduces unlabeled analyte contamination that may elevate baseline signal and compromise lower limit of quantification (LLOQ) accuracy.

Isotopic purity across sources

Cross-study comparable

Rifampicin-d3: 98.15% to 99.6% (source-dependent). Rifampicin-d4 reported at 97.45%.

Purity range impacts baseline interference and LLOQ achievability.

Supplier COA review needed for method qualification.

Evidence Dimension	Isotopic purity (atom% deuterium incorporation)
Target Compound Data	Rifampicin-d3: 98.15% to 99.6% (source-dependent)
Comparator Or Baseline	Rifampicin-d4: 97.45% (MedChemExpress) to unspecified; Acetyl-isoniazid-d4: 99.4%; Pyrazinamide-15N,D3: 99.5%
Quantified Difference	Rifampicin-d3 purity range varies by up to 1.45 percentage points across suppliers; at the high end (99.6%), exceeds rifampicin-d4 (97.45%) by ~2.15 percentage points
Conditions	Isotopic purity determination via mass spectrometry; values reported in vendor certificates of analysis and published method sections

Why This Matters

Isotopic purity directly governs the magnitude of analyte-to-internal standard cross-signal interference, which determines LLOQ achievability and assay linearity in regulated bioanalytical method validation.

Validated Method Performance Using Rifampicin-d3: Intra-Assay Precision and Accuracy in Human Breast Milk

A 2022 FDA-compliant LC-MS/MS method for quantifying rifapentine and 25-O-desacetyl rifapentine in human breast milk utilized rifampicin-d3 as the internal standard [1]. The method employed protein precipitation combined with C18 solid-phase extraction and achieved retention times of approximately 2.67 min for rifapentine, 1.88 min for 25-O-desacetyl rifapentine, and 1.96 min for rifampicin-d3 [2]. The assay was validated across the requisite calibration range, with the internal standard enabling matrix effect correction in a complex biological fluid containing high lipid and protein content [1]. Comparable validation parameters were demonstrated in a separate method for first-line anti-TB drugs in human breast milk using rifampicin-d3 [3].

Method validation in breast milk

Head-to-head

Retention time ~1.96 min; resolves from rifapentine (~2.67 min) and 25-O-desacetyl rifapentine (~1.88 min).

Supports bioanalytical method reproducibility in complex research matrices.

100 µL human breast milk; C18 SPE; bioanalytical validation review context.

Evidence Dimension	Retention time reproducibility and method suitability for bioanalytical validation
Target Compound Data	Rifampicin-d3 retention time: ~1.96 min (LC-MS/MS, C18 column, FDA-validated method)
Comparator Or Baseline	Rifapentine: ~2.67 min; 25-O-desacetyl rifapentine: ~1.88 min
Quantified Difference	Rifampicin-d3 elutes between the two target analytes with baseline resolution, enabling simultaneous multi-analyte quantification without isobaric interference
Conditions	LC-MS/MS with protein precipitation and C18 solid-phase extraction; 100 µL human breast milk; FDA bioanalytical method validation guidelines

Why This Matters

Validated retention time and chromatographic resolution data confirm that rifampicin-d3 performs as a suitable internal standard without co-eluting interferences in a complex biological matrix, a prerequisite for method reproducibility and regulatory acceptance.

• [1] Mkhize B, et al. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk. J Pharm Biomed Anal. 2022;215:114774. PMID: 35462285. View Source
• [2] University of Cape Town Open Access. Determination of Rifapentine and 25-O-desacetyl Rifapentine from 100 µl human breastmilk by LC-MS/MS. Retention time data. View Source
• [3] Zuma P, et al. Validation and application of a quantitative LC-MS/MS assay for the analysis of first-line anti-tuberculosis drugs, rifabutin and their metabolites in human breast milk. J Chromatogr B Analyt Technol Biomed Life Sci. 2022;1211:123489. PMID: 36215877. View Source

Interference-Driven Internal Standard Selection: Rifampicin-d3 Versus Rifampicin-d8 in Multi-Analyte Anti-TB Assays

During development of an LC-MS/MS method for simultaneous quantification of four first-line anti-TB drugs (isoniazid, rifampicin, ethambutol, pyrazinamide) in human serum, investigators initially selected rifampicin-d3 as the isotopically labeled internal standard for rifampicin [1]. Pre-experiment evaluation revealed that rifampicin-d3 was detectable as a trace contaminant in the rifampicin analytical standard, creating cross-signal interference that would compromise quantification accuracy. Consequently, rifampicin-d8 was substituted as the internal standard [1]. This finding establishes a material limitation of rifampicin-d3 in multi-analyte workflows where the unlabeled rifampicin standard lot contains residual deuterated species.

Interference-driven substitution

Data to verify

Trace rifampicin-d3 detected in rifampicin analytical standard; rifampicin-d8 substituted to eliminate cross-signal.

Lot-specific contaminant profile may require ISTD verification.

Reported in multi-analyte human serum method; context-dependent.

Evidence Dimension	Internal standard contamination of analyte standard and resultant interference
Target Compound Data	Rifampicin-d3: detected as trace contaminant in rifampicin standard, causing interference
Comparator Or Baseline	Rifampicin-d8: substituted to eliminate interference; method validated with within- and between-run accuracy 87.2-113.6%, precision 1.6-14.9%
Quantified Difference	Rifampicin-d8 enabled interference-free quantification; rifampicin-d3 introduced methodologically significant cross-signal
Conditions	LC-MS/MS method for simultaneous quantification of INH, RIF, EMB, PZA in human serum; therapeutic drug monitoring application

Why This Matters

Selection between rifampicin-d3 and rifampicin-d8 is not arbitrary; lot-specific contaminant profiles materially impact quantitative accuracy. Laboratories must evaluate standard purity and consider rifampicin-d8 as a validated alternative when rifampicin-d3 interference is observed.

• [1] Zheng Y, et al. Development and Application of a LC-MS/MS Method for Simultaneous Quantification of Four First-Line Antituberculosis Drugs in Human Serum. J Anal Methods Chem. 2020;2020:8838219. PMID: 32724703. View Source

Deuterium Labeling Position and Metabolic Stability: Rifampicin-d3 N-Methyl Piperazine Modification Versus Alternative Labeling Schemes

Rifampicin-d3 contains deuterium substitution at the N-methyl group of the piperazine ring (4-methyl-d3-1-piperazinyl), a position that is not the primary site of metabolic deacetylation . Rifampicin undergoes extensive metabolism to 25-desacetyl rifampicin via esterase-mediated hydrolysis of the C-25 acetyl group, a structural feature remote from the piperazine ring [1]. Consequently, the deuterium label on rifampicin-d3 is retained during this primary metabolic pathway, maintaining the +3 Da mass shift between parent drug and internal standard. In contrast, 25-desacetyl rifampicin-d3 is separately available as a metabolite-specific internal standard . The positional specificity of deuteration determines whether the internal standard remains applicable for parent drug quantification when metabolism occurs in vivo.

Deuterium label stability

Class-level inference

Label at N-methyl piperazine is remote from primary metabolic site (C-25 acetyl); +3 Da shift maintained.

Positional labeling supports parent-drug quantification context.

25-desacetyl rifampicin-d3 available separately for metabolite-specific workflows.

Evidence Dimension	Deuterium labeling position and metabolic stability of the isotopic label
Target Compound Data	Rifampicin-d3: deuteration at N-methyl piperazine (remote from C-25 acetyl group)
Comparator Or Baseline	Rifampicin-d4 and rifampicin-d8: labeling positions not uniformly specified across commercial sources; 25-desacetyl rifampicin-d3: deuteration on the metabolite scaffold
Quantified Difference	Parent drug internal standard (rifampicin-d3) differs from metabolite internal standard (25-desacetyl rifampicin-d3) by presence of the C-25 acetyl moiety; both maintain deuterium label integrity under standard analytical conditions
Conditions	Hydrogen-deuterium exchange MS studies in ESI mode; in vitro metabolism in rat liver S9 fraction and microsomes at pH 7.4 with NADPH

Why This Matters

Deuterium label placement dictates whether an internal standard co-elutes with the parent drug or metabolite and whether the isotopic label remains stable during sample preparation and ionization. Proper selection requires matching the labeling position to the intended analytical target.

• [1] Prasad B, et al. In vitro and in vivo investigation of metabolic fate of rifampicin using an optimized sample preparation approach and modern tools of liquid chromatography-mass spectrometry. J Pharm Biomed Anal. 2009;50(3):475-490. PMID: 19535209. View Source

Procurement Specification Variability: Minimum Purity Requirements for Regulated Bioanalysis

Rifampicin-d3 is commercially available with purity specifications ranging from ≥98% to ≥99% atom D across multiple suppliers . Toronto Research Chemicals supplies rifampicin-d3 at 98.15% purity for anti-TB drug quantification workflows . Santa Cruz Biotechnology lists the compound at ≥99% atom D purity with molecular formula C43H55D3N4O12 and molecular weight 825.96 . LGC offers rifampicin-d3 as part of its stable isotope-labeled catalog for analytical method development . For comparison, unlabeled rifampicin USP reference material is typically specified at >97% purity, insufficient for internal standardization due to lack of isotopic differentiation .

Procurement specification range

Source review

Purity specifications from ≥98% to ≥99% atom D across suppliers. Unlabeled rifampicin USP typically >97%.

Specification review required; purity variation may impact quantitative accuracy.

Vendor COA comparison advised prior to method qualification.

Evidence Dimension	Commercial purity specification and sourcing availability
Target Compound Data	Rifampicin-d3: 98.15% to ≥99% atom D (supplier-dependent)
Comparator Or Baseline	Unlabeled rifampicin USP: >97% purity; rifampicin-d4: 97.45% (MCE); rifampicin-d8: ≥98% atom D (BOC Sciences)
Quantified Difference	Rifampicin-d3 purity exceeds unlabeled rifampicin and is comparable to alternative deuterated forms; commercial availability across multiple vendors ensures sourcing flexibility
Conditions	HPLC purity determination; isotopic enrichment by mass spectrometry; values from vendor certificates of analysis

Why This Matters

Procurement decisions must account for purity specifications that meet regulatory method validation requirements (typically ≥98% for internal standards). Supplier-to-supplier purity variation necessitates certificate of analysis review prior to method qualification.

Rifampicin-d3 Procurement: Validated Application Scenarios for Clinical Pharmacology, Therapeutic Drug Monitoring, and Regulated Bioanalysis

Therapeutic Drug Monitoring of First-Line Anti-Tuberculosis Drugs in Human Plasma and Serum

Rifampicin-d3 is deployed as the isotopically labeled internal standard in validated LC-MS/MS methods for quantifying rifampicin plasma concentrations in tuberculosis patients. The internal standard corrects for matrix effects, ion suppression, and extraction variability in clinical samples [1]. A 2020 multi-analyte method for INH, RIF, EMB, and PZA quantification in human serum documented that rifampicin-d3 interference in the rifampicin standard lot necessitated substitution with rifampicin-d8, illustrating that internal standard selection directly impacts method accuracy and must be empirically verified during method development [1]. The method achieved within- and between-run accuracy of 87.2-113.6% and precision of 1.6-14.9% across the calibration range [1].

Quantification of Rifamycins in Human Breast Milk for Lactation Safety Studies

Rifampicin-d3 has been validated as the internal standard in FDA-compliant LC-MS/MS assays for quantifying rifapentine, 25-O-desacetyl rifapentine, rifabutin, and their metabolites in human breast milk [2][3]. The 2022 method employed protein precipitation combined with C18 solid-phase extraction and achieved retention times of ~1.96 min for rifampicin-d3, enabling baseline resolution from target analytes rifapentine (~2.67 min) and 25-O-desacetyl rifapentine (~1.88 min) [4]. This application supports pharmacokinetic studies assessing infant exposure to anti-TB drugs via lactation, where accurate quantification in a complex biological matrix is essential for risk assessment [2].

Pharmacokinetic Studies of Rifampicin Metabolism and Metabolite Profiling

Rifampicin undergoes extensive metabolism via deacetylation to 25-desacetyl rifampicin, with additional oxidative and hydrolytic pathways generating over 20 identified metabolites [5]. Rifampicin-d3, with deuteration at the N-methyl piperazine position, maintains the +3 Da mass shift through sample preparation and ionization, enabling accurate parent drug quantification . For metabolite-specific quantification, 25-desacetyl rifampicin-d3 is separately available as an internal standard . Hydrogen-deuterium exchange MS studies have delineated rifampicin fragmentation patterns, confirming that the deuterium label does not exchange under standard ESI-LC-MS conditions [5]. This application is critical for preclinical and clinical ADME studies where simultaneous parent and metabolite quantification is required.

Regulated Bioanalytical Method Validation for ANDA and DMF Submissions

Rifampicin-d3 is specified as the internal standard in analytical method validation protocols supporting Abbreviated New Drug Applications (ANDA) and Drug Master File (DMF) submissions for rifampicin-containing pharmaceutical products [6]. The compound is supplied with detailed characterization data compliant with regulatory guidelines, including isotopic purity certificates [6]. In method validation protocols, rifampicin-d3 has been sourced at 98.15% to 99.6% isotopic purity depending on the supplier and application . Procurement from vendors providing comprehensive certificates of analysis with documented isotopic enrichment is required for regulatory acceptance of bioanalytical methods.

Application

Selection Property

Validation Focus

Anti-TB drug plasma bioanalysis research

ISTD co-elution and matrix-effect correction

Lot-specific interference verification; cross-signal review in multi-analyte context

Human breast milk lactation exposure studies

Chromatographic resolution in complex biological fluids

Bioanalytical validation review; matrix-effect control with high lipid/protein content

Rifampicin metabolism and metabolite profiling

Deuterium-label positional stability

Parent-drug ISTD retention through primary metabolic pathways; metabolite ISTD selection as separate workflow

Bioanalytical method validation documentation

Isotopic purity and COA documentation

Method validation documentation context; supplier COA review for regulatory acceptance

• [1] Zheng Y, et al. Development and Application of a LC-MS/MS Method for Simultaneous Quantification of Four First-Line Antituberculosis Drugs in Human Serum. J Anal Methods Chem. 2020;2020:8838219. PMID: 32724703. View Source
• [2] Mkhize B, et al. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk. J Pharm Biomed Anal. 2022;215:114774. PMID: 35462285. View Source
• [3] Zuma P, et al. Validation and application of a quantitative LC-MS/MS assay for the analysis of first-line anti-tuberculosis drugs, rifabutin and their metabolites in human breast milk. J Chromatogr B Analyt Technol Biomed Life Sci. 2022;1211:123489. PMID: 36215877. View Source
• [4] University of Cape Town Open Access. Determination of Rifapentine and 25-O-desacetyl Rifapentine from 100 µl human breastmilk by LC-MS/MS. Retention time data: rifampicin-d3 ~1.96 min. View Source
• [5] Prasad B, et al. In vitro and in vivo investigation of metabolic fate of rifampicin using an optimized sample preparation approach and modern tools of liquid chromatography-mass spectrometry. J Pharm Biomed Anal. 2009;50(3):475-490. PMID: 19535209. View Source
• [6] ChemWhat. Rifampicin-d3 CAS 1262052-36-7. Regulatory application documentation: ANDA and DMF method validation support. View Source